Cas no 2770554-55-5 ((9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate
• CAS No: 2770554-55-5
• MF: C₂₂H₂₅NO₃
• MW: 351.438806295395
• CID: 6490256
• PubChem ID: 165992567
• Update Time: 2025-06-08

(9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37398266
• (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate
• 2770554-55-5

• Inchi： 1S/C22H25NO3/c1-23(13-21(24)15-7-6-8-15)22(25)26-14-20-18-11-4-2-9-16(18)17-10-3-5-12-19(17)20/h2-5,9-12,15,20-21,24H,6-8,13-14H2,1H3
• InChI Key： ADELOUWFKAGBEG-UHFFFAOYSA-N
• SMILES： OC(CN(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1

Computed Properties

• Exact Mass: 351.18344366g/mol
• Monoisotopic Mass: 351.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.8Ų

Additional information on (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate

Chemical Profile of (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate (CAS No. 2770554-55-5)

Introducing a meticulously crafted compound, (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate, identified by its CAS number 2770554-55-5. This sophisticated chemical entity has garnered significant attention in the realm of pharmaceutical research due to its unique structural attributes and potential therapeutic applications. The compound’s molecular framework, characterized by a fluorene core and a carbamate functional group, positions it as a promising candidate for further exploration in drug discovery and molecular biology.

The structural composition of (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate is a testament to the ingenuity of modern synthetic chemistry. The presence of a fluorene moiety, known for its rigidity and stability, provides a robust scaffold for derivatization, while the carbamate group introduces hydrolyzable and reactive sites. This combination not only enhances the compound’s versatility but also opens avenues for diverse biochemical interactions. The 2-cyclobutyl-2-hydroxyethyl substituent further enriches its structural complexity, offering potential for selective binding and interaction with biological targets.

In recent years, the pharmaceutical industry has witnessed an increasing interest in molecules that exhibit dual functionality, capable of modulating multiple biological pathways simultaneously. (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate aligns with this trend, as its design allows for such multifaceted interactions. Preliminary studies suggest that this compound may possess inhibitory properties against certain enzymes and receptors, making it a valuable asset in the development of novel therapeutic agents. The carbamate moiety, in particular, has been extensively studied for its role in enzyme inhibition and drug delivery systems.

The synthesis of (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise stereocontrol to achieve the desired product. Researchers have leveraged advanced catalytic systems and innovative reaction methodologies to optimize yield and purity. This synthetic route not only highlights the compound’s accessibility but also underscores the expertise required to produce such intricate molecules.

The potential applications of (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science, particularly in the development of organic semiconductors and luminescent materials. The fluorene core, known for its excellent photophysical properties, could be exploited to design light-emitting diodes (LEDs) and other optoelectronic devices. Furthermore, the compound’s stability under various conditions suggests its suitability for industrial applications where chemical robustness is paramount.

In the context of drug discovery, the exploration of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate emerges as a promising scaffold due to its ability to engage multiple targets simultaneously. This approach is particularly relevant in treating complex diseases that involve intricate signaling networks. By modulating several pathways at once, this compound has the potential to provide more comprehensive therapeutic benefits compared to single-target inhibitors.

The biological activity of (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate is currently under investigation in various preclinical models. Initial studies have shown encouraging results regarding its interaction with specific enzymes and receptors involved in inflammation and cell proliferation. These findings are particularly intriguing given the growing body of evidence linking these biological processes to numerous diseases. The compound’s ability to selectively interact with these targets without significant off-target effects makes it an attractive lead for further development.

The safety profile of any new chemical entity is paramount before it can be considered for clinical use. While comprehensive toxicological studies are still underway, preliminary assessments suggest that (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methylcarbamate exhibits moderate solubility and stability under physiological conditions. These properties are favorable for drug formulation and delivery. Additionally, the absence of known toxicophores in its structure reduces concerns regarding adverse effects, although further research is necessary to fully characterize its safety profile.

The future prospects of (9H-fluoren-9-yl)methyl N-(2-cyclobutyl-2-hydroxyethyl)-N-methy carbamate are vast and multifaceted. As research continues to uncover new biological functions and therapeutic targets, this compound may find applications in areas beyond its initial discovery. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide. The compound’s unique properties make it a valuable tool for researchers exploring innovative treatment strategies across various medical disciplines.